5-[3-fluoro-4-(1-pyrrolidinyl)benzylidene]-1-methyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5E)-5-[(3-fluoro-4-pyrrolidin-1-ylphenyl)methylidene]-1-methyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C16H16FN3O2S/c1-19-15(22)11(14(21)18-16(19)23)8-10-4-5-13(12(17)9-10)20-6-2-3-7-20/h4-5,8-9H,2-3,6-7H2,1H3,(H,18,21,23)/b11-8+
• InChI Key: JWAYCOXURSFSIZ-DHZHZOJOSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)N3CCCC3)F)C(=O)NC1=S
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2)N3CCCC3)F)/C(=O)NC1=S
• Molecular Formula: C16H16FN3O2S
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions, lithiation followed by reaction with electrophiles, and cyclization processes. For instance, the synthesis of C-6 substituted fluoroalkenyl 2,4-dimethoxypyrimidine derivatives involves lithiation of 2,4-dimethoxypyrimidine followed by reaction with ethyl pentafluoropropionate, demonstrating a method that could be adapted for the synthesis of structurally related pyrimidinediones (Krištafor et al., 2009).

Molecular Structure Analysis

The molecular structure of related compounds is often elucidated using techniques such as NMR, IR spectroscopy, and X-ray crystallography. For example, the crystal structure of ethyl 5-(3-fluorophenyl)-2-[(4-fluorophenyl)methylene]-7-methyl-3-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate was determined, showcasing the typical conformation and interactions within such molecules (Krishnamurthy et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of pyrimidinediones includes reactions with various electrophiles and nucleophiles, facilitating the introduction of diverse substituents. The synthesis and reactions of 5-benzylidene-2-thioxo-2,3-dihydro-(1H,5H)-pyrimidines with singlet difluorocarbene, resulting in difluoromethoxy derivatives, highlight the versatility of these compounds in chemical transformations (Rakhimov et al., 2011).

Physical Properties Analysis

The physical properties of related compounds, such as solubility, melting point, and crystallinity, are crucial for their application and handling. The study on fluorinated polyimides derived from novel diamines provides insights into the solubility and thermal properties of these materials, which could be relevant for understanding the physical characteristics of the target compound (Madhra et al., 2002).

Chemical Properties Analysis

The chemical properties, including reactivity under various conditions and the potential for undergoing specific reactions, are essential for the application of these compounds. The study on the synthesis and structure-activity relationship of thiazolopyrimidin derivatives as anticancer agents demonstrates the potential biological activity of pyrimidine derivatives, indicating the importance of chemical properties in their application (Selvam et al., 2012).